Cas no 646052-77-9 (1,3-Isobenzofurandione, 4-ethynyl-)
646052-77-9 structure
Product Name:1,3-Isobenzofurandione, 4-ethynyl-
CAS No:646052-77-9
MF:C10H4O3
MW:172.136962890625
CID:421851
PubChem ID:45117214
Update Time:2025-04-19
1,3-Isobenzofurandione, 4-ethynyl- Chemical and Physical Properties
Names and Identifiers
-
- 1,3-Isobenzofurandione, 4-ethynyl-
- 1,3-Isobenzofurandione,4-ethynyl-(9CI)
- 4-ethynyl-2-benzofuran-1,3-dione
- 646052-77-9
- SCHEMBL108619
- 4-Ethynylisobenzofuran-1,3-dione
- 3-ethynyl phthalic anhydride
- DTXSID90668572
-
- Inchi: 1S/C10H4O3/c1-2-6-4-3-5-7-8(6)10(12)13-9(7)11/h1,3-5H
- InChI Key: VCJUSEFXUWAMHH-UHFFFAOYSA-N
- SMILES: O1C(C2C=CC=C(C#C)C=2C1=O)=O
Computed Properties
- Exact Mass: 172.01602
- Monoisotopic Mass: 172.016043985g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 309
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.5
- Topological Polar Surface Area: 43.4Ų
Experimental Properties
- PSA: 43.37
1,3-Isobenzofurandione, 4-ethynyl- Related Literature
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
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Shaun D. Wong,Edward I. Solomon Dalton Trans., 2014,43, 17567-17577
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
646052-77-9 (1,3-Isobenzofurandione, 4-ethynyl-) Related Products
- 119389-05-8(4-Phenylethynylphthalic Anhydride)
- 74185-31-2(2-Ethynyl-benzoic acid ethyl ester)
- 1240685-26-0(5-Prop-1-ynyl-2-benzofuran-1,3-dione)
- 73819-76-8(5-Ethynylisobenzofuran-1,3-dione)
- 33577-99-0(Methyl 2-ethynylbenzoate)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
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